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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dodecanediol, a 1,2-alkanediol with a 12-carbon chain, is a versatile compound with
increasing importance in the pharmaceutical, cosmetic, and chemical industries.[1] Its unique
properties, including its amphiphilic nature, antimicrobial activity, and ability to act as a skin
penetration enhancer, make it a valuable ingredient in a wide range of formulations. This
technical guide provides an in-depth overview of the chemical and physical properties of 1,2-
Dodecanediol, detailed experimental protocols for their determination, and a visualization of its
synthesis and proposed mechanisms of action.

Chemical and Physical Properties

1,2-Dodecanediol is a white crystalline solid at room temperature. Its chemical structure
consists of a dodecane backbone with two hydroxyl groups on adjacent carbons. This diol is
also known by other names including Lauryl Glycol and 1,2-Dihydroxydodecane.

Table 1: Chemical and Physical Properties of 1,2-Dodecanediol
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Property Value Source(s)
Molecular Formula C12H2602 [2]
Molecular Weight 202.33 g/mol [2]

CAS Number 1119-87-5 2]
Appearance White s'olid or powder to 3]

crystalline

Melting Point 56-60 °C [41[5]
Boiling Point ~280.32 °C (rough estimate) [61[7]
Density 0.9216 g/cm? (rough estimate) [4107]

Solubility in Water

Low solubility

[3]

Solubility in Organic Solvents

Soluble in alcohols and warm

ether

[8](9]

Vapor Pressure

8.4 x 10~5 mmHg at 25°C

[6]

Flash Point

1343 °C

[6]

Refractive Index

1.4617 (estimate)

[4][6]

Experimental Protocols

Accurate determination of the physicochemical properties of 1,2-Dodecanediol is crucial for its

application in research and development. The following are detailed methodologies for key

experiments.

Melting Point Determination (Capillary Method)
This protocol is adapted from the ASTM E324 standard test method.[10][11]

Objective: To determine the melting range of 1,2-Dodecanediol.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)
Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 1,2-Dodecanediol sample is completely dry and in a fine
powdered form. If necessary, grind the sample using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the material into the tube. The packed sample should be
approximately 2-4 mm high.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Heating:
o For an unknown sample, perform a rapid heating to get an approximate melting point.

o For a more precise measurement, set the heating rate to 1-2 °C per minute, starting at
least 10 °C below the expected melting point.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the initial melting point) and the temperature at which
the entire sample becomes a clear liquid (the final melting point). The range between these
two temperatures is the melting range.

Replicates: Perform the determination in triplicate to ensure accuracy.

Boiling Point Determination

This protocol is based on the principles outlined in the OECD Test Guideline 103.[3][12]

Objective: To determine the boiling point of 1,2-Dodecanediol.
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Apparatus:

Ebulliometer or a distillation apparatus

Heating mantle

Thermometer

Condenser

Procedure (Distillation Method):

Apparatus Setup: Assemble a standard distillation apparatus with a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

Sample Addition: Place a sample of 1,2-Dodecanediol and a few boiling chips into the
round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: The boiling point is the temperature at which the liquid boils and its vapor is in
equilibrium with the liquid. This is indicated by a stable temperature reading on the
thermometer while the liquid is actively boiling and condensate is forming on the
thermometer bulb.

Pressure Correction: The observed boiling point should be corrected to standard
atmospheric pressure (101.3 kPa) if the measurement is performed at a different pressure.

Solubility Determination

Objective: To qualitatively and quantitatively determine the solubility of 1,2-Dodecanediol in

various solvents.

Apparatus:

Test tubes with stoppers

Vortex mixer
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e Analytical balance

o Graduated cylinders or pipettes

Procedure (Qualitative):

Add approximately 100 mg of 1,2-Dodecanediol to a test tube.

Add 1 mL of the chosen solvent (e.g., water, ethanol, acetone, hexane) to the test tube.

Stopper the test tube and vortex for 30 seconds.

Visually inspect the solution for any undissolved solid.

If the solid dissolves, the substance is considered soluble in that solvent at that
concentration.

Procedure (Quantitative):

e Prepare a saturated solution of 1,2-Dodecanediol in a specific solvent at a controlled
temperature by adding an excess of the solid to the solvent and stirring until equilibrium is
reached.

o Carefully filter the saturated solution to remove any undissolved solid.

» Take a known volume of the clear filtrate and evaporate the solvent completely.
» Weigh the remaining solid residue.

o Calculate the solubility in terms of g/100 mL or other appropriate units.

Synthesis and Purification Workflow

1,2-Dodecanediol can be synthesized from 1-dodecene through epoxidation followed by
hydrolysis. The crude product is then purified by recrystallization.

Recrystallizatior

1,2-Epoxydodecane n
(e.g., from Hexane/Ethyl Acetate)

Epoxidation
(e.g., with m-CPBA) (Intermediate)

Crude 1,2-Dodecanediol
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Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of 1,2-Dodecanediol.

Proposed Mechanisms of Action

While 1,2-Dodecanediol is not known to interact with specific cellular signaling pathways in the
classical sense, its biological effects are attributed to its interactions with cellular structures.

Antimicrobial Mechanism

1,2-Dodecanediol exhibits broad-spectrum antimicrobial activity.[1] The proposed mechanism
involves the disruption of the bacterial cell membrane.

1,2-Dodecanediol

Bacterial Cell Membrane
(Lipid Bilayer)

Membrane Disruption &
Increased Permeability

Leakage of
Intracellular Components

Bacterial Cell Death

Click to download full resolution via product page

Caption: Proposed antimicrobial mechanism of 1,2-Dodecanediol.
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Skin Penetration Enhancement

In drug development, 1,2-Dodecanediol is utilized as a penetration enhancer for transdermal
drug delivery. It is believed to reversibly alter the structure of the stratum corneum, the
outermost layer of the skin.

Co-administered Dru
Stratum Corneum -

. Partitions into Intercellular Lipids
1,2-Dodecanediol (Highly Ordered)

Increased Fluidity &
Permeability

Enhanced Drug
Penetration

Disruption of Lipid
Bilayer Organization

Click to download full resolution via product page

Caption: Mechanism of skin penetration enhancement by 1,2-Dodecanediol.

Conclusion

1,2-Dodecanediol is a multifunctional compound with well-characterized chemical and physical
properties. Its utility as an antimicrobial agent and a skin penetration enhancer presents
significant opportunities for researchers and professionals in drug development and cosmetic
science. The experimental protocols and mechanistic diagrams provided in this guide offer a
foundational understanding for the effective application and further investigation of this
promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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